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Compound of Interest

Compound Name: Guanosine-13C10,15N5

Cat. No.: B12377984

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,
physicochemical properties, and key biological signaling pathways related to Guanosine-
13C10,2°Ns. This isotopically labeled compound is a critical tool in various research fields,
including metabolomics, nucleic acid biochemistry, and drug discovery.

Material Safety and Handling

While a comprehensive Material Safety Data Sheet (MSDS) for Guanosine-13C10,2°Ns is not
publicly available, information collated from various suppliers of its different forms (hydrates,
salts, and nucleotide derivatives) provides essential safety and handling guidelines. It is
imperative to handle this compound in a laboratory setting with appropriate personal protective
equipment (PPE), including gloves, lab coats, and safety glasses.

General Safety Precautions

 Ingestion: Do not ingest. The toxicological properties of this specific labeled compound have
not been fully investigated.

 Inhalation: Avoid inhaling dust or aerosols. For powdered forms, use in a well-ventilated area
or under a fume hood.

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly
with water. Some related guanosine compounds are known to cause skin and eye irritation[1]
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[2].

o Fire Hazards: Some forms are classified as combustible solids[3]. Use appropriate
extinguishing media for surrounding fire.

Storage and Stability

Proper storage is crucial to maintain the integrity of this isotopically labeled compound.
o Temperature: Store in a freezer at -20°C[4][5].

 Light and Moisture: Protect from light and moisture. For solid forms, desiccation is
recommended.

 Stability: Stable under recommended storage conditions.

Physicochemical Properties

The quantitative data for various forms of Guanosine-13C10,'°Ns are summarized in the tables
below. These properties are essential for experimental design, particularly in applications like
NMR spectroscopy and mass spectrometry.

Table 1: General Properties of Guanosine-'*C1o,*>Ns
Forms
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Guanosine 5'- Guanosine- .
Guanosine 5'-
. monophospha  13C10,15N5 .
Guanosine-Hz o . triphosphate,
Property te, lithium salt  3',5'-cyclic .
O (**C1o, *°N5) sodium salt
(U-**C1o, U- monophospha
. (**C10, *5Ns)
5Ns) te calcium salt
9-(B-D-
Synonyms Ribofuranosyl)gu - GMP-13C10,15Ns GTP-13C10,2°Ns
anine
Molecular Weight  316.15 g/mol 390.07 g/mol 379.13 g/mol 626.00 g/mol
Chemical Purity 98% 90% 95% (CP) Not Specified
_ _ 98% 13C, 98% 98% 13C, 98% 99% atom 13C, N
Isotopic Purity Not Specified
15N 15N 98% atom °N
Form Solid Solution Solid Not Specified
Storage
-20°C -20°C -20°C -20°C
Temperature

Biological Significance and Signhaling Pathways

Guanosine and its phosphorylated derivatives (GMP, cGMP, GDP, and GTP) are fundamental
molecules in numerous cellular processes. Guanosine-13C10,°Ns serves as a tracer to
elucidate these complex pathways.

Purine Metabolism

Guanosine is a central component of the purine metabolic pathway, which is essential for the
synthesis of DNA and RNA precursors. The pathway involves both de novo synthesis and
salvage pathways.
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Purine metabolism pathway showing the synthesis and degradation of guanosine derivatives.

cGMP Signaling Pathway

Cyclic guanosine monophosphate (cGMP) is a critical second messenger involved in various
physiological processes, including vasodilation and neuronal function. It is synthesized from
GTP by guanylate cyclase and degraded by phosphodiesterases.
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The cGMP signaling cascade, a key pathway in cellular communication.

G-Protein Coupled Receptor (GPCR) Signaling

Guanosine triphosphate (GTP) is essential for the function of G-proteins, which are molecular
switches in signal transduction. G-protein coupled receptors (GPCRS) are a large family of
transmembrane receptors that detect molecules outside the cell and activate internal signal

transduction pathways.
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Experimental Protocols

Detailed experimental protocols for the synthesis and safety evaluation of Guanosine-*3C10,*°Ns
are proprietary and not publicly available. Researchers should refer to the documentation
provided by the supplier for specific handling and application notes. The primary applications of
this compound are in tracer studies for metabolic flux analysis and as an internal standard in
guantitative mass spectrometry and NMR-based studies.

Note on Experimental Design: When using Guanosine-13C10,'>Ns in cell culture or in vivo
studies, it is crucial to consider the potential for isotopic effects, although for 13C and *°N, these
are generally minimal compared to heavier isotopes like deuterium.

Conclusion

Guanosine-13C10,°Ns is an invaluable tool for researchers in the life sciences. While a
complete safety profile is not fully established, adherence to standard laboratory safety
protocols is sufficient for handling. The provided data on its physicochemical properties and its
central role in key biological pathways underscore its importance in advancing our
understanding of cellular metabolism and signal transduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to Guanosine-13C10,2°Ns: Safety,
Properties, and Biological Roles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377984#guanosine-13c10-15n5-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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